N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)pent-4-enamide

• IUPAC Name: N-(4-pyrrolidin-1-ylbut-2-ynyl)pent-4-enamide
• InChI: InChI=1S/C13H20N2O/c1-2-3-8-13(16)14-9-4-5-10-15-11-6-7-12-15/h2H,1,3,6-12H2,(H,14,16)
• InChI Key: NMFOQWQPEULADH-UHFFFAOYSA-N
• Canonical SMILES: C=CCCC(=O)NCC#CCN1CCCC1
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

The compound “N-(4-(pyrrolidin-1-yl)but-2-yn-1-yl)pent-4-enamide” appears to contain a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is present in many biologically active compounds.

Molecular Structure Analysis

The pyrrolidine ring in the compound is a saturated five-membered ring with sp3 hybridization. This allows for efficient exploration of the pharmacophore space and contributes to the stereochemistry of the molecule.

Scientific Research Applications

Medicinal Chemistry and Drug Discovery

• The pyrrolidine ring is widely used by medicinal chemists due to its versatility. It offers efficient exploration of pharmacophore space, contributes to molecular stereochemistry, and provides three-dimensional coverage. Researchers have designed bioactive molecules based on this scaffold, exploring derivatives like pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol. .

Anti-Tubercular Agents

• Researchers have synthesized novel derivatives containing the pyrrolidine ring for anti-tubercular activity. These compounds were evaluated against Mycobacterium tuberculosis H37Ra. .

Anti-Fibrosis Activity

• Some pyrrolidine-based compounds have demonstrated better anti-fibrosis activity than existing drugs. .

Enantioselective Protein Binding

• The stereogenicity of pyrrolidine carbons influences the biological profile of drug candidates. Different stereoisomers and spatial orientations of substituents can lead to varying binding modes with enantioselective proteins. .

Synthetic Strategies

• Researchers construct pyrrolidine rings from various cyclic or acyclic precursors. Additionally, functionalization of preformed pyrrolidine rings (e.g., proline derivatives) provides access to diverse chemical space. .

Other Applications

• Pyrrolidine derivatives have been explored in fields such as anti-inflammatory agents, enzyme inhibitors, and ligands for receptors. .

Future Directions

The future directions for this compound would depend on its biological activity. Pyrrolidine derivatives are a focus of ongoing research in medicinal chemistry due to their presence in many biologically active compounds.